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Compound of Interest

Compound Name: 5-Aminofluorescein

Cat. No.: B015267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Aminofluorescein (5-AF) is a derivative of the highly fluorescent molecule fluorescein,

featuring a reactive primary amine group. This functional group allows for its covalent

conjugation to various biomolecules, making it a valuable tool in biological research,

diagnostics, and drug development. Understanding its solubility characteristics in common

laboratory solvents such as dimethyl sulfoxide (DMSO) and methanol is critical for its effective

use in experimental settings. This technical guide provides a comprehensive overview of the

solubility of 5-Aminofluorescein in these solvents, along with a representative experimental

protocol for solubility determination and a workflow for its application in cellular imaging.

Physicochemical Properties
5-Aminofluorescein is a reddish-brown powder with a molecular weight of 347.32 g/mol and a

chemical formula of C₂₀H₁₃NO₅[1][2]. It is known to be sensitive to light and moisture[1].

Solubility Data
The solubility of 5-Aminofluorescein in DMSO and methanol has been reported by various

suppliers and in scientific literature. The following table summarizes the available quantitative

data. It is important to note that solubility can be influenced by factors such as the purity of the

compound, the specific batch, temperature, and the method of dissolution.
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Solvent Reported Solubility Source

DMSO 5 mg/mL [1]

DMSO ≥ 32 mg/mL

Methanol 10 mg/mL

Methanol 5 mg/mL

Note: The notation "≥" indicates that the saturation point was not reached at the specified

concentration.

Experimental Protocol for Solubility Determination
While a specific, detailed experimental protocol for determining the solubility of 5-
Aminofluorescein was not found in the immediate literature, a general and widely applicable

method can be adapted. The following protocol is based on a stepwise procedure for

determining the solubility of test chemicals for in vitro assays.

Objective: To determine the maximum soluble concentration of 5-Aminofluorescein in DMSO

and methanol at a specified temperature (e.g., room temperature).

Materials:

5-Aminofluorescein powder

Anhydrous DMSO

Anhydrous Methanol

Vortex mixer

Sonicator (optional)

Microcentrifuge

Spectrophotometer or visual inspection setup
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Procedure:

Preparation of Stock Solutions:

Accurately weigh a specific amount of 5-Aminofluorescein (e.g., 10 mg) into a clean, dry

vial.

Add a calculated volume of the solvent (DMSO or methanol) to achieve a high initial

concentration (e.g., 20 mg/mL).

Dissolution Process:

Vortex the mixture vigorously for a set period (e.g., 2 minutes).

If the solid is not fully dissolved, sonicate the vial for a period (e.g., 10-15 minutes) to aid

dissolution.

Visually inspect the solution against a light source for any undissolved particles. A clear

solution with no visible particulates indicates complete dissolution.

Stepwise Dilution (if necessary):

If the initial concentration does not fully dissolve, perform a serial dilution.

For example, if 20 mg/mL is insoluble, add an equal volume of the solvent to achieve a

concentration of 10 mg/mL and repeat the dissolution process.

Continue this stepwise dilution until a concentration is reached where the 5-
Aminofluorescein completely dissolves.

Confirmation of Solubility:

Once a concentration is visually determined to be soluble, it is recommended to centrifuge

the solution at high speed (e.g., 10,000 x g) for a few minutes to pellet any remaining

micro-particulates.

Carefully examine the bottom of the tube for any pellet. The absence of a pellet confirms

the solubility at that concentration.
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Data Recording:

Record the highest concentration at which 5-Aminofluorescein is fully soluble in each

solvent.

Application Workflow: Preparation and Use in
Cellular Imaging
5-Aminofluorescein is frequently used as a fluorescent label for biomolecules. For instance, it

can be conjugated to proteins like human serum albumin (HSA) for imaging malignant brain

tumors. The following diagram illustrates a typical workflow from preparing a 5-
Aminofluorescein solution to its application in cellular imaging.

Workflow for 5-Aminofluorescein in Cellular Imaging

Solution Preparation

Bioconjugation Cellular Application

Weigh 5-AF Add Solvent
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Click to download full resolution via product page

Caption: A logical workflow for the use of 5-Aminofluorescein in cellular imaging applications.

Conclusion
5-Aminofluorescein exhibits good solubility in both DMSO and methanol, making these

solvents suitable for preparing stock solutions for various research applications. The provided

data and protocols offer a foundational understanding for researchers working with this
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versatile fluorescent molecule. Adherence to proper handling and storage procedures is crucial

to maintain the integrity and performance of 5-Aminofluorescein in experimental workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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